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Compound of Interest

Compound Name: Alloisoleucine, D-

Cat. No.: B613199 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides crucial safety and logistical information for

D-Alloisoleucine, including personal protective equipment (PPE) recommendations, operational

procedures, and disposal plans.

Hazard Identification and Classification:

D-Alloisoleucine is a diastereomer of the common amino acid isoleucine. While some sources

indicate it does not meet GHS hazard criteria, it is crucial to handle it with care, as with all

laboratory chemicals.[1][2] One safety data sheet classifies D-Alloisoleucine as causing skin

and eye irritation, and it may cause respiratory irritation.[3]

Hazard Summary:

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation
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Data sourced from the Carl ROTH Safety Data Sheet.[3]

Personal Protective Equipment (PPE)
The following PPE is recommended to ensure personal safety when handling D-Alloisoleucine,

particularly in its powdered form.[4][5][6]

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

irritation.[3][4][5]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

To protect eyes from dust

particles and potential

splashes.[3][4][5]

Respiratory Protection
Type N95 (US) or equivalent

respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent respiratory tract

irritation.[4][7]

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.[5][6]

Operational Plan: Handling D-Alloisoleucine Powder
1. Preparation:

Ensure a clean and organized workspace.

Verify that a calibrated fume hood is available and functioning correctly.

Assemble all necessary equipment, including spatulas, weigh boats, and containers, within

the fume hood.

Put on all required PPE before handling the chemical.[5]
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2. Weighing and Handling:

Perform all manipulations of D-Alloisoleucine powder within a certified chemical fume hood

to minimize inhalation exposure.[7]

Use a micro-spatula to carefully transfer the powder to a tared weigh boat.

Avoid generating dust during transfer.[8]

Close the container tightly after use.

3. Post-Handling:

Clean the work area thoroughly with a damp cloth to remove any residual powder.

Dispose of all contaminated materials according to the disposal plan.

Remove PPE in the correct order to prevent cross-contamination (gloves first, then lab coat,

followed by eye and respiratory protection).

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.

Disposal Plan
Proper disposal of D-Alloisoleucine and contaminated materials is essential to prevent

environmental contamination and maintain a safe laboratory environment.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Unused D-Alloisoleucine

Dispose of as chemical waste in a designated,

sealed, and properly labeled container. Follow

your institution's specific guidelines for non-

hazardous chemical waste.

Contaminated Solid Waste

All disposable items that have come into contact

with D-Alloisoleucine (e.g., gloves, weigh boats,

paper towels) should be collected in a

designated hazardous waste container.[7]

Contaminated Solutions

Aqueous solutions of D-Alloisoleucine should be

collected in a designated, labeled container for

aqueous chemical waste. Do not pour down the

drain.[3]

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.[7]

Experimental Workflow
The following diagram illustrates the standard workflow for handling D-Alloisoleucine in a

laboratory setting.
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Workflow for Handling D-Alloisoleucine
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Caption: Workflow for the safe handling and disposal of D-Alloisoleucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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